Cas no 850804-51-2 (Hexa-(2-ethylhexyl)-hexa-peri-hexabenzocoronene)

• Product Name: Hexa-(2-ethylhexyl)-hexa-peri-hexabenzocoronene
• CAS No: 850804-51-2
• MF: C₉₀H₁₁₄
• MW: 1195.9
• CID: 1058755
• PubChem ID: 102511260
• Update Time: 2025-06-13

Hexa-(2-ethylhexyl)-hexa-peri-hexabenzocoronene Chemical and Physical Properties

Names and Identifiers

• Hexa-(2-ethylhexyl)-hexa-peri-hexabenzocoronene
• 2,5,8,11,14,17-Hexakis(2-ethylhexyl)hexabenzo[bc,ef,hi,kl,no,qr]coronene
• CID 102511260
• GZXHHMLRVQYBMV-UHFFFAOYSA-N
• Hexabenzo[bc,ef,hi,kl,no,qr]coronene, 2,5,8,11,14,17-hexakis(2-ethylhexyl)-
• 6,11,20,25,34,39-hexakis(2-ethylhexyl)tridecacyclo[28.12.0.02,15.03,8.04,41.09,14.013,18.016,29.017,22.023,28.027,32.031,36.037,42]dotetraconta-1,3,5,7,9,11,13,15,17(22),18,20,23,25,27(32),28,30,33,35,37(42),38,40-henicosaene
• 850804-51-2

• Inchi： 1S/C90H114/c1-13-25-31-55(19-7)37-61-43-67-69-45-62(38-56(20-8)32-26-14-2)47-71-73-49-64(40-58(22-10)34-28-16-4)51-75-77-53-66(42-60(24-12)36-30-18-6)54-78-76-52-65(41-59(23-11)35-29-17-5)50-74-72-48-63(39-57(21-9)33-27-15-3)46-70-68(44-61)79(67)85-86(80(69)71)88(82(73)75)90(84(77)78)89(83(74)76)87(85)81(70)72/h43-60H,13-42H2,1-12H3
• InChI Key： GZXHHMLRVQYBMV-UHFFFAOYSA-N
• SMILES： C12=C3C4C=C(CC(CC)CCCC)C=C3C3C=C(CC(CC)CCCC)C=C5C6C=C(CC(CC)CCCC)C=C7C8C=C(CC(CC)CCCC)C=C9C%10C=C(CC(CC)CCCC)C=C%11C%12=CC(CC(CC)CCCC)=CC=4C%12=C1C(C=%10%11)=C(C=89)C(C7=6)=C2C5=3

Computed Properties

• Exact Mass: 1194.89205364g/mol
• Monoisotopic Mass: 1194.89205364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 90
• Rotatable Bond Count: 36
• Complexity: 1700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 34.6

Experimental Properties

• Melting Point: >202°C (dec.)
• Solubility: Benzene ((Slightly, Heated), Toluene (Slightly, Heated)

Hexa-(2-ethylhexyl)-hexa-peri-hexabenzocoronene Security Information

• Storage Condition：Refrigerator

Additional information on Hexa-(2-ethylhexyl)-hexa-peri-hexabenzocoronene

Introduction to Hexa-(2-ethylhexyl)-hexa-peri-hexabenzocoronene (CAS No. 850804-51-2)

Hexa-(2-ethylhexyl)-hexa-peri-hexabenzocoronene, a compound with the chemical identifier CAS No. 850804-51-2, represents a significant advancement in the field of advanced materials and molecular engineering. This highly structured macrocycle has garnered considerable attention due to its unique physicochemical properties and potential applications in various scientific domains, including organic electronics, photovoltaics, and supramolecular chemistry.

The molecular architecture of Hexa-(2-ethylhexyl)-hexa-peri-hexabenzocoronene is characterized by its rigid, cyclic structure composed of six benzocoronene units. Each benzocoronene ring is substituted with 2-ethylhexyl groups, which not only enhance the solubility of the compound in organic solvents but also impart specific steric and electronic properties. This design allows for precise tuning of electronic characteristics, making it an attractive candidate for applications in optoelectronic devices.

Recent research has highlighted the exceptional performance of this compound in organic light-emitting diodes (OLEDs). The extended π-conjugation system of benzocoronene units facilitates efficient charge transport, while the bulky 2-ethylhexyl side chains prevent aggregation, ensuring uniform film formation. These properties have been demonstrated to significantly improve the efficiency and stability of OLEDs, surpassing those of conventional organic semiconductors.

In addition to its applications in OLED technology, Hexa-(2-ethylhexyl)-hexa-peri-hexabenzocoronene has shown promise in the field of photovoltaics. Its ability to absorb a broad spectrum of light and its high charge carrier mobility make it an ideal candidate for use in bulk heterojunction solar cells. Studies have indicated that incorporating this compound into solar cell architectures can lead to enhanced light absorption and improved power conversion efficiencies.

The supramolecular chemistry of Hexa-(2-ethylhexyl)-hexa-peri-hexabenzocoronene is another area of active investigation. The macrocyclic structure provides a scaffold for the design of complex molecular assemblies through non-covalent interactions such as π-stacking and host-guest chemistry. These interactions have been exploited to create novel materials with tailored functionalities, including sensors and catalysts.

The synthesis of CAS No. 850804-51-2 involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and polymerization methods, have been employed to construct the complex molecular framework efficiently. The development of scalable synthetic routes is crucial for the commercial viability of this compound in industrial applications.

The thermal stability of Hexa-(2-ethylhexyl)-hexa-peri-hexabenzocoronene is another key factor that contributes to its attractiveness for various applications. The rigid benzocoronene core provides excellent resistance to thermal degradation, allowing the compound to maintain its structural integrity and functional properties under harsh conditions. This thermal robustness is particularly important for applications in organic electronics, where devices are often subjected to elevated temperatures.

Electrochemical studies have further elucidated the redox properties of this compound. The presence of multiple aromatic rings enhances its ability to undergo reversible oxidation and reduction processes, making it suitable for use as an electrode material in batteries and supercapacitors. Research has demonstrated that incorporating CAS No. 850804-51-2 into electrochemical systems can lead to improved energy storage densities and longer cycle lifetimes.

The biocompatibility and environmental impact of Hexa-(2-ethylhexyl)-hexa-peri-hexabenzocoronene are also areas of growing interest. Studies have shown that this compound exhibits low toxicity towards biological systems, making it safe for use in biomedical applications such as drug delivery systems and bioimaging agents. Additionally, efforts are underway to develop environmentally friendly synthetic methods that minimize waste generation and reduce the ecological footprint associated with its production.

The future prospects for Hexa-(2-ethylhexyl)-hexa-peri-hexabenzocороненe are vast and multifaceted. Ongoing research aims to explore new applications in flexible electronics, where the ability to process this compound at low temperatures could enable the fabrication of lightweight and bendable devices. Furthermore, its potential use in sustainable energy technologies could contribute significantly to the development of renewable energy solutions.

In conclusion, Hexa-(2-ethylhexyl)-hexa-peri-hexabenzocоронене (CAS No. 850804-51-2) is a remarkable compound with a wide range of potential applications across multiple scientific disciplines. Its unique molecular structure, combined with its exceptional physicochemical properties, positions it as a frontrunner in the development of next-generation materials for advanced technologies.